Cas no 856966-91-1 (4-Pyridinol,3-methyl-5-nitro-)

• Product Name: 4-Pyridinol,3-methyl-5-nitro-
• CAS No: 856966-91-1
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 717639
• Update Time: 2025-05-19

4-Pyridinol,3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol,3-methyl-5-nitro-
• 3-methyl-5-nitro-1H-pyridin-4-one
• 4-Pyridinol, 3-methyl-5-nitro-

• Inchi： 1S/C6H6N2O3/c1-4-2-7-3-5(6(4)9)8(10)11/h2-3H,1H3,(H,7,9)
• InChI Key： OYGAWKJOORZHQG-UHFFFAOYSA-N
• SMILES： C1=NC=C([N+]([O-])=O)C(O)=C1C

Additional information on 4-Pyridinol,3-methyl-5-nitro-

Introduction to 4-Pyridinol,3-methyl-5-nitro- (CAS No. 856966-91-1)

4-Pyridinol,3-methyl-5-nitro-, identified by its Chemical Abstracts Service (CAS) number 856966-91-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by a nitrogen-containing aromatic ring, which makes it a versatile scaffold for the development of various bioactive molecules. The presence of both hydroxyl and nitro functional groups in its structure imparts unique reactivity and potential pharmacological properties, making it a subject of extensive interest for synthetic chemists and drug discovery researchers.

The nitro group at the 5-position and the hydroxyl group at the 4-position of the pyridine ring in 4-Pyridinol,3-methyl-5-nitro- contribute to its complex chemical behavior. The nitro group can undergo reduction to form an amine, which can be further functionalized, while the hydroxyl group can participate in hydrogen bonding interactions, influencing both solubility and binding affinity. Additionally, the methyl group at the 3-position introduces steric hindrance and may affect the compound's metabolic stability and pharmacokinetic properties.

In recent years, pyridine derivatives have been extensively explored for their potential applications in drug development. The structural motif of 4-Pyridinol,3-methyl-5-nitro- has been investigated for its role in modulating various biological pathways. Notably, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory responses and cancer progression. The hydroxyl nitro-pyridine scaffold has shown promise in preclinical models as a lead compound for further optimization toward therapeutic applications.

One of the most compelling aspects of 4-Pyridinol,3-methyl-5-nitro- is its synthetic accessibility. Researchers have developed efficient synthetic routes to access this compound, leveraging modern techniques such as catalytic hydrogenation and nucleophilic substitution reactions. These methods allow for modifications at different positions of the pyridine ring, enabling the generation of a library of analogs with tailored biological activities. Such flexibility is crucial for structure-activity relationship (SAR) studies aimed at enhancing potency and selectivity.

The pharmacological profile of 4-Pyridinol,3-methyl-5-nitro- has been examined in several contexts. Initial studies have focused on its interaction with enzymes involved in metabolic pathways associated with diseases such as diabetes and cardiovascular disorders. The compound's ability to modulate these pathways may translate into therapeutic benefits when further developed. Additionally, its potential role in inhibiting kinases and other targets relevant to cancer biology has been explored, with promising results in cell-based assays.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 4-Pyridinol,3-methyl-5-nitro-. Molecular modeling studies have helped predict its binding modes to biological targets, providing insights into how structural modifications might enhance its efficacy. These computational approaches are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which offer detailed structural information about the compound's conformation in solution or bound to a target protein.

The development of novel pharmaceutical agents often involves rigorous safety assessments before moving into clinical trials. For 4-Pyridinol,3-methyl-5-nitro-, toxicological studies have been conducted to evaluate its potential side effects. Preliminary data suggest that the compound exhibits moderate toxicity at higher doses but remains relatively well-tolerated at therapeutic levels. Further investigations are ongoing to fully characterize its safety profile and identify any long-term risks associated with its use.

The future direction of research on 4-Pyridinol,3-methyl-5-nitro- is likely to focus on optimizing its pharmacological properties through medicinal chemistry interventions. Strategies such as derivatization to improve solubility, reduce toxicity, or enhance target specificity are being explored. Additionally, exploring its potential in combination therapies may yield synergistic effects when used alongside existing treatments for complex diseases.

In conclusion,4-Pyridinol,3-methyl-5-nitro-, CAS No. 856966-91-1, represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for designing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve,this compound will likely play an important role in addressing unmet medical needs through innovative drug discovery efforts.